N-(4-chloro-2-fluorophenyl)-N'-(2-thienylmethyl)urea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C12H10ClFN2OS/c13-8-3-4-11(10(14)6-8)16-12(17)15-7-9-2-1-5-18-9/h1-6H,7H2,(H2,15,16,17)
• InChI Key: ZCHYFDDKYOMLSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C12H10ClFN2OS
• Molecular Weight: 284.74 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N’-(2-thienylmethyl)urea is a synthetic organic compound that belongs to the class of urea derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chloro-2-fluorophenyl)-N’-(2-thienylmethyl)urea typically involves the reaction of 4-chloro-2-fluoroaniline with 2-thienylmethyl isocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

For industrial-scale production, the synthesis may involve optimized reaction conditions to increase yield and purity. This could include the use of catalysts, controlled temperature and pressure conditions, and continuous flow reactors.

Chemical Reactions Analysis

Types of Reactions

N-(4-chloro-2-fluorophenyl)-N’-(2-thienylmethyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and fluoro positions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid, potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol, potassium tert-butoxide in tert-butanol.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate or active ingredient.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-fluorophenyl)-N’-(2-thienylmethyl)urea depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-N’-(2-thienylmethyl)urea
• N-(4-fluorophenyl)-N’-(2-thienylmethyl)urea
• N-(4-chloro-2-fluorophenyl)-N’-(2-furylmethyl)urea

Uniqueness

N-(4-chloro-2-fluorophenyl)-N’-(2-thienylmethyl)urea is unique due to the presence of both chloro and fluoro substituents on the phenyl ring, as well as the thienylmethyl group. These structural features may confer specific chemical and biological properties that distinguish it from similar compounds.